![molecular formula C18H20N4O B2739214 N-(4-imidazo[1,2-a]pyrimidin-2-ylphenyl)hexanamide CAS No. 685107-88-4](/img/structure/B2739214.png)
N-(4-imidazo[1,2-a]pyrimidin-2-ylphenyl)hexanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Imidazo[1,2-a]pyrimidines are a class of compounds that have received significant attention in the synthetic chemistry community . They are found in a variety of natural products, medicinal compounds, and functional materials as structural fragments .
Synthesis Analysis
Imidazo[1,2-a]pyrimidines can be synthesized through different chemosynthetic methodologies such as multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation, aza-Michael–Mannich reaction, and chiral compounds synthesis .Molecular Structure Analysis
The molecular structure of imidazo[1,2-a]pyrimidines can be optimized and its molecular orbital [highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO)] can be obtained by the b3lyp/6–31G method, which is considered an efficient and reliable method to deal with quantum chemical problems .Chemical Reactions Analysis
The chemical reactions of imidazo[1,2-a]pyrimidines involve various chemosynthetic methodologies such as multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation .Scientific Research Applications
- Research Findings : Researchers have synthesized novel KRAS G12C inhibitors based on this core structure. Compound I-11, derived from N-(4-imidazo[1,2-a]pyrimidin-2-ylphenyl)hexanamide, demonstrated potent anticancer activity against KRAS G12C-mutated NCI-H358 cells .
- Application : Some imidazo[1,2-a]pyridinone derivatives exhibit drug-like properties and are used to treat conditions such as gastric ulcers, diabetes, and psychosis. Additionally, they show promise in tumor treatment .
- Recent Discoveries : 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides have demonstrated in vitro anti-TB activity against replicating, multidrug-resistant (MDR), and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis .
- Innovation : Copper-catalyzed relay processes involving iminyl radicals have been developed. These processes enable the construction of N-containing cyclic molecules, offering new synthetic tools for drug discovery .
Anticancer Agents
Drug Development
Antitubercular Activity
Copper-Catalyzed Processes
Visible Light-Mediated Synthesis
Future Directions
The future directions in the research of imidazo[1,2-a]pyrimidines could involve the development of greener protocols for the synthesis of highly functionalized motifs with medicinal value . This could provide clues for the synthesis of novel imidazo[1,2-a]pyrimidine analogs possessing enhanced activities with minimum toxicity.
properties
IUPAC Name |
N-(4-imidazo[1,2-a]pyrimidin-2-ylphenyl)hexanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O/c1-2-3-4-6-17(23)20-15-9-7-14(8-10-15)16-13-22-12-5-11-19-18(22)21-16/h5,7-13H,2-4,6H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQHPEZGPBYVHKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)NC1=CC=C(C=C1)C2=CN3C=CC=NC3=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-imidazo[1,2-a]pyrimidin-2-ylphenyl)hexanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.